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Compound of Interest

Compound Name: Allylethyl carbonate

Cat. No.: B075759 Get Quote

Allylethyl Carbonate: A Technical Guide to
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for allylethyl carbonate. It is intended for use by qualified professionals

in research and development settings. The information herein is compiled from publicly

available Safety Data Sheets (SDS) and scientific literature on related compounds. Notably,

detailed experimental toxicology studies and specific accidental release case studies for

allylethyl carbonate are not readily available in the public domain. Users should always

consult the most current SDS for the specific product they are using and conduct their own risk

assessments before handling this chemical.

Introduction
Allylethyl carbonate is a chemical intermediate used in various synthetic applications. As with

any chemical reagent, a thorough understanding of its potential hazards and proper handling

procedures is essential to ensure the safety of laboratory personnel and the environment. This

guide provides an in-depth summary of the known safety data, handling precautions, and

emergency procedures for allylethyl carbonate.
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A clear understanding of the physical and chemical properties of a substance is the foundation

of a robust safety protocol. The following table summarizes the key properties of allylethyl
carbonate based on available data.

Property Value Reference

Molecular Formula C₆H₁₀O₃
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 130.14 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 1469-70-1
--INVALID-LINK--, --INVALID-

LINK--

Appearance
Colorless to almost colorless

clear liquid
--INVALID-LINK--

Boiling Point 149 °C --INVALID-LINK--

Flash Point 46 °C --INVALID-LINK--

Specific Gravity 0.99 (20/20) --INVALID-LINK--

Refractive Index 1.41 --INVALID-LINK--

Hazard Identification and GHS Classification
Allylethyl carbonate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

flammability and potential to cause irritation.
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

Toxicological Information (Context from Related
Compounds)
As of the date of this guide, detailed toxicological studies specifically on allylethyl carbonate
are not available in the public scientific literature. To provide some context for its potential

toxicity, this section summarizes data on structurally related compounds: diethyl carbonate and

allyl alcohol. It is crucial to note that this information is for analogous compounds and may not

accurately reflect the toxicological profile of allylethyl carbonate.
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Compound
Acute Oral LD50
(Rat)

Acute Dermal LD50
(Rabbit)

Primary Hazards

Diethyl Carbonate > 5000 mg/kg > 5000 mg/kg
Flammable liquid, Eye

irritation

Allyl Alcohol 64 mg/kg 89 mg/kg

Highly flammable,

Toxic if swallowed, in

contact with skin or if

inhaled, Causes

severe skin burns and

eye damage, May

cause respiratory

irritation, Suspected of

causing genetic

defects, May cause

damage to organs

through prolonged or

repeated exposure

The toxicity of allyl alcohol is significantly higher than that of diethyl carbonate, primarily due to

the reactivity of the allyl group. The presence of the allyl moiety in allylethyl carbonate
suggests that it may have a higher toxicity profile than simple dialkyl carbonates, and caution

should be exercised accordingly.

Safe Handling and Storage Workflow
Proper handling and storage are critical to minimizing the risks associated with allylethyl
carbonate. The following workflow diagram outlines the key steps for safe management of this

chemical in a laboratory setting.
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Receiving & Storage Handling & Use

Waste Disposal

Receive Shipment Inspect Container for Damage
Store in Flammable Liquid Cabinet
Away from Heat & Ignition Sources

Store in a well-ventilated area

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Work in a Certified
Chemical Fume Hood

Dispense Carefully
Avoid Inhalation & Contact

Use Grounding Straps for
Large Volume Transfers

Collect Waste in a
Labeled, Compatible Container

Segregate from
Incompatible Wastes

Dispose via Institutional
Hazardous Waste Program

Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing
Rinse Skin with Plenty of Water for at least 15 minutes

Eye Contact

Rinse Cautiously with Water for Several Minutes
Remove Contact Lenses, if Present and Easy to Do

Continue Rinsing

Ingestion

Do NOT Induce Vomiting
Rinse Mouth with Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

To cite this document: BenchChem. [Allylethyl carbonate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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